Cas no 88558-86-5 (1-Propanamine, N-[2-(2-pyridinyloxy)ethyl]-)

1-Propanamine, N-[2-(2-pyridinyloxy)ethyl]- structure
88558-86-5 structure
Product Name:1-Propanamine, N-[2-(2-pyridinyloxy)ethyl]-
CAS No:88558-86-5
MF:C10H16N2O
MW:180.246842384338
CID:628746
PubChem ID:62348524
Update Time:2025-04-19

1-Propanamine, N-[2-(2-pyridinyloxy)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanamine, N-[2-(2-pyridinyloxy)ethyl]-
    • N-(2-pyridin-2-yloxyethyl)propan-1-amine
    • DTXSID40734377
    • N-{2-[(Pyridin-2-yl)oxy]ethyl}propan-1-amine
    • AKOS011633592
    • 88558-86-5
    • Inchi: 1S/C10H16N2O/c1-2-6-11-8-9-13-10-5-3-4-7-12-10/h3-5,7,11H,2,6,8-9H2,1H3
    • InChI Key: DEBVZPNGQGTHRS-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CN=1)CCNCCC

Computed Properties

  • Exact Mass: 180.126263138g/mol
  • Monoisotopic Mass: 180.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 34.2Ų
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